Cas no 1702831-50-2 (2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid)

• Product Name: 2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid
• CAS No: 1702831-50-2
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 5738264
• PubChem ID: 106763315
• Update Time: 2025-06-08

2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• CTC83150
• 2-(4-Bromo-3-chloro-2-fluorophenyl)butanoicacid
• 2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid
• EN300-1138711
• 1702831-50-2
• Benzeneacetic acid, 4-bromo-3-chloro-α-ethyl-2-fluoro-

• Inchi： 1S/C10H9BrClFO2/c1-2-5(10(14)15)6-3-4-7(11)8(12)9(6)13/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： LEQKKDZUIZUENE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)F)C(C(=O)O)CC

Computed Properties

• Exact Mass: 293.94585g/mol
• Monoisotopic Mass: 293.94585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 364.5±37.0 °C(Predicted)
• pka: 3.78±0.14(Predicted)

Additional information on 2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid

Introduction to 2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic Acid (CAS No. 1702831-50-2)

2-(4-Bromo-3-chloro-2-fluorophenyl)butanoic acid, with the CAS number 1702831-50-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The unique structural features of this molecule, particularly the presence of 4-bromo, 3-chloro, and 2-fluoro substituents on the phenyl ring, contribute to its distinctive chemical properties and potential applications in medicinal chemistry.

The< strong>butanoic acid moiety in the molecular structure of 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid introduces a carboxylic acid functional group, which is known for its ability to participate in various biochemical interactions. This functional group can form hydrogen bonds, making the compound suitable for applications in drug design where specific binding interactions are crucial. The combination of these structural elements suggests that this compound may have applications in the development of inhibitors, agonists, or antagonists targeting various biological pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of a fluoro substituent in 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid aligns with this trend, making it an attractive candidate for further investigation. Studies have shown that fluorine atoms can significantly influence the pharmacokinetic properties of drugs, often leading to more effective therapeutic outcomes.

In addition to its potential as a lead compound in drug discovery, 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid may also serve as an intermediate in the synthesis of more complex molecules. The< strong>bromine and chlorine substituents on the phenyl ring provide reactive sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility makes it a valuable building block in synthetic organic chemistry.

The< strong>4-bromo, 3-chloro, and 2-fluoro substituted phenyl ring is a common motif in many bioactive molecules, and its presence in 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid suggests that it may interact with biological targets in a manner similar to other well-studied compounds. For instance, such substituted aromatic rings are frequently found in kinase inhibitors and other small-molecule drugs due to their ability to bind tightly to protein targets. The carboxylic acid group further enhances its potential as a binding moiety by allowing for hydrogen bonding interactions.

The synthesis of 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and chlorine atoms typically involves halogenation reactions, while the fluorine atom can be incorporated through nucleophilic aromatic substitution or other fluorination techniques. The final step involves the formation of the butanoic acid side chain, which can be achieved through various synthetic routes such as Grignard reactions or reduction of esters.

In recent years, there has been growing interest in the development of drugs that target specific enzymes involved in cancer metabolism. Compounds like 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid have shown promise in this area due to their ability to modulate enzyme activity. For example, studies have suggested that derivatives of this compound may inhibit enzymes such as fatty acid synthase or other metabolic targets relevant to cancer cell proliferation. The< strong>bromine,< strong>chlorine, and< strong>fluoro substituents contribute to its binding affinity by enhancing interactions with these enzymatic targets.

The pharmacological activity of 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid is further influenced by its solubility and permeability properties. These characteristics are critical for determining how well a drug can be absorbed and distributed within the body. Researchers often optimize these properties through structural modifications to improve drug delivery. The carboxylic acid group can be used to enhance solubility by forming salts with basic compounds, while the aromatic ring can be modified to improve lipophilicity for better membrane penetration.

In conclusion, 2-(4-bromo-3-chloro-2-fluorophenyl)butanoic acid (CAS No. 1702831-50-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or intermediate in drug synthesis. The presence of< strong>bromine,< strong>chlorine, and< strong>fluoro substituents on the phenyl ring contributes to its biological activity, while the< strong-butanoic acidmoiety provides additional functionalization possibilities. As research continues in this area, it is likely that new applications for this compound will emerge, further solidifying its importance in chemical and pharmaceutical sciences.